thieno[3,4-d]isothiazol-3(2H)-one 1,1-dioxide

• CAS No.: 59337-79-0
• Molecular Formula: C5H3NO3S2
• Molecular Weight: 189.2 g/mol
• IUPAC Name: 1,1-dioxothieno[3,4-d][1,2]thiazol-3-one
• InChI: InChI=1S/C5H3NO3S2/c7-5-3-1-10-2-4(3)11(8,9)6-5/h1-2H,(H,6,7)
• InChI Key: RCGMVCCNAAVDBT-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CS1)S(=O)(=O)NC2=O

Description

Thieno[3,4-d]isothiazol-3(2H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C5H3NO3S2 and its molecular weight is 189.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

31.6 g (0.143 mole) of methyl 4-sulfamoylthiophene-3-carboxylate (IX; R1 =H; R=CH3) is refluxed for 20 hours in 150 ml of 1N methanolic sodium methylate solution. The methanol is evaporated, the residue taken up in water, and the aqueous phase extracted with methylene chloride and acidified with concentrated hydrochloric acid; the product precipitates as crystals. It may be recrystallized from water or ethanol.